Cas no 54629-15-1 (2-(p-Tolyloxy)nicotinic acid)

• Product Name: 2-(p-Tolyloxy)nicotinic acid
• CAS No: 54629-15-1
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD00052118
• CID: 89817
• PubChem ID: 2801048
• Update Time: 2025-10-23

2-(p-Tolyloxy)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(p-Tolyloxy)nicotinic acid
• 2-(4-Methylphenoxy)nicotinic acid
• 2-(4-methylphenoxy)pyridine-3-carboxylic acid
• 2-(4-Methylphenoxy)nicotinsaeure
• 2-p-tolyloxy-nicotinic acid
• AC1MCUF5
• AC1Q2MQE
• ACMC-1AKEL
• Maybridge3_000668
• Oprea1_406522
• SBB028555
• SureCN2781160
• AKOS000157858
• 2-(p-Tolyloxy)nicotinicacid
• 54629-15-1
• IDI1_012055
• DTXSID60384212
• AS-59606
• FT-0766108
• SCHEMBL2781160
• HMS1432O08
• MFCD00052118

• MDL： MFCD00052118
• Inchi： 1S/C13H11NO3/c1-9-4-6-10(7-5-9)17-12-11(13(15)16)3-2-8-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： KSZLPVGPJCYPCJ-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CN=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.259
• Boiling Point: 378.9°C at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.603
• PSA: 59.42000
• LogP: 2.88050

Additional information on 2-(p-Tolyloxy)nicotinic acid

Introduction to 2-(p-Tolyloxy)nicotinic Acid (CAS No. 54629-15-1)

2-(p-Tolyloxy)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 54629-15-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of nicotinic acid derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a p-tolyl (para-methylphenyl) group in its structure imparts unique chemical and pharmacological properties, making it a subject of intense study in medicinal chemistry.

The molecular structure of 2-(p-Tolyloxy)nicotinic acid consists of a nicotinic acid core substituted with an o-tolyl (ortho-methylphenyl) ether group. This configuration not only influences its solubility and metabolic stability but also modulates its interaction with biological targets. The compound’s ability to serve as a precursor or intermediate in the synthesis of more complex molecules has positioned it as a valuable asset in drug discovery pipelines.

In recent years, there has been growing interest in nicotinic acid derivatives due to their potential roles in modulating lipid metabolism, inflammation, and neuroprotective effects. 2-(p-Tolyloxy)nicotinic acid has been explored for its possible applications in managing metabolic disorders, including hyperlipidemia and type 2 diabetes. Its structural analogs have shown promise in preclinical studies, suggesting that modifications to the p-tolyl group could enhance its pharmacological efficacy.

One of the most compelling aspects of 2-(p-Tolyloxy)nicotinic acid is its versatility in chemical synthesis. Researchers have leveraged its structure to develop novel derivatives with improved pharmacokinetic profiles. For instance, studies have demonstrated that incorporating the p-tolyl moiety can enhance binding affinity to specific enzymes and receptors, thereby increasing therapeutic efficacy while minimizing side effects. This has opened up new avenues for designing next-generation pharmaceuticals.

The synthesis of 2-(p-Tolyloxy)nicotinic acid typically involves the reaction of p-tolyl halides with nicotinic acid or its derivatives under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for industrial applications. The compound’s stability under various storage conditions further enhances its utility as an intermediate in pharmaceutical manufacturing.

From a biochemical perspective, 2-(p-Tolyloxy)nicotinic acid exhibits interesting interactions with key metabolic pathways. Its ability to modulate the activity of enzymes such as acetylcholinesterase has been investigated for potential neuroprotective benefits. Additionally, its structural similarity to other nicotinamide derivatives suggests possible roles in enhancing DNA repair mechanisms and antioxidant defenses.

The pharmacological profile of 2-(p-Tolyloxy)nicotinic acid is further illuminated by recent studies exploring its effects on cellular signaling pathways. Research indicates that this compound can influence the activity of nuclear receptors such as PPARα and PPARγ, which are crucial regulators of lipid metabolism and glucose homeostasis. By modulating these pathways, 2-(p-Tolyloxy)nicotinic acid may offer therapeutic benefits in conditions associated with metabolic dysregulation.

In conclusion, 2-(p-Tolyloxy)nicotinic acid (CAS No. 54629-15-1) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with emerging evidence of its biological activities, make it a valuable candidate for further exploration. As synthetic chemistry continues to evolve, the accessibility and utility of this compound are expected to expand, paving the way for innovative therapeutic strategies.